Cas no 52231-28-4 (4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 52231-28-4
• Molecular Formula: C₅H₇N₃S
• Molecular Weight: 141.19418
• CID: 378214
• PubChem ID: 2063958

4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-(2-propen-1-yl)-
• 4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-(2-Propenyl)-4H-1,2,4-triazole-3-thiol
• 4-Allyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-Allyl-3-mercapto-4H-1,2,4-triazole
• 4-Allyl-4H-[1,2,4]triazole-3-thiol
• 4H-1,2,4-Triazole-3-thiol, 4-(2-propenyl)-
• T5NN DNJ CSH D2U1 [WLN]
• AKOS015866852
• SCHEMBL7205591
• MLS000517079
• HMS2682P15
• 4-prop-2-enyl-1H-1,2,4-triazole-5-thione 4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• SMR000343284
• AKOS005616948
• 52231-28-4
• CHEMBL1540187
• 4-allyl-1,2,4-triazole-3-thione
• Z56926668
• CCA23128
• SCHEMBL8429505
• HMS1783I21
• DTXSID90366384
• SCHEMBL18338937
• EN300-06549

• InChIKey： YOJMCUNJVJCMGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7N3S/c1-2-3-8-4-6-7-5(8)9/h2,4H,1,3H2,(H,7,9)
• SMILES： C=CCN1C=NNC1=S

Computed Properties

• Exact Mass: 141.03621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 141.03606841g/mol
• Heavy Atom Count: 9
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 27.63